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Compound of Interest

Compound Name: D-[1-2H]Mannose

Cat. No.: B1146200 Get Quote

Essential Safety and Handling Guide for D-[1-
2H]Mannose
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling D-[1-2H]Mannose. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices. While D-[1-
2H]Mannose, a stable isotope-labeled form of D-Mannose, is not classified as a hazardous

substance, adherence to standard laboratory safety procedures is crucial to minimize any

potential risks.[1][2][3]

Hazard Identification and Precautions
D-Mannose is not considered a hazardous substance or mixture according to available safety

data sheets.[3] However, as with any chemical, it is important to handle it with care. The

primary physical hazard is the potential for dust formation when handling the solid form, which

may cause slight irritation to the respiratory system and eyes.[4] It is also advised to avoid

conditions that could lead to dust accumulation, as fine dust may have the potential for a dust

explosion.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure safe handling of D-[1-
2H]Mannose.
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Situation Required PPE Reason

Handling Solid/Powder

- Safety glasses with side-

shields- Lab coat- Disposable

gloves (e.g., nitrile)-

Respiratory protection (if dust

is generated)

- Protect eyes from dust

particles- Protect skin and

clothing- Avoid direct skin

contact- Prevent inhalation of

dust

Handling Solutions

- Safety glasses with side-

shields- Lab coat- Disposable

gloves (e.g., nitrile)

- Protect eyes from splashes-

Protect skin and clothing-

Avoid direct skin contact

Operational and Disposal Plan
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[3][5]

Keep the container tightly closed when not in use to prevent contamination and moisture

absorption.[4]

Handling and Preparation of Solutions:

Handle the solid material in a well-ventilated area, such as a chemical fume hood, especially

when weighing, to minimize dust exposure.[5]

Use dry, clean spatulas and weighing boats.

To prepare a solution, slowly add the solid to the solvent to avoid splashing. D-Mannose is

soluble in water.[4]

After handling, wash hands thoroughly with soap and water.[5]

Disposal:
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Dispose of waste material and empty containers in accordance with local, state, and federal

regulations.[4]

Do not dispose of the chemical down the drain or into the environment.[1][6]

For spills, sweep up the solid material, avoiding dust generation, and place it in a suitable,

labeled container for disposal.[5]

Emergency Procedures
Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If symptoms occur,

seek medical attention.[3]

Skin Contact
Wash the affected area immediately with plenty

of water.[3] Remove contaminated clothing.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If

irritation persists, get medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek medical attention if symptoms

occur.[3]

Physical and Chemical Properties
Property Value

Appearance White solid (powder)[4]

Molecular Formula C₆H₁₁DO₆

Molecular Weight 181.16 g/mol

Melting Point 133 - 130.00 °C / 271.4 - 266 °F[3]

Solubility Soluble in water[4]

Experimental Workflow for Safe Handling
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Preparation Handling Post-Handling

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Clean & Ventilated)

3. Retrieve D-[1-2H]Mannose
from Storage

4. Weigh Solid
(In Fume Hood if Possible)

5. Prepare Solution
(Add Solid to Solvent) 6. Clean Work Area 7. Dispose of Waste

(Properly Labeled Container) 8. Doff PPE 9. Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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